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Compound of Interest

Compound Name: 2-Methylbenzaldehyde

Cat. No.: B042018

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
Methylbenzaldehyde (also known as o-tolualdehyde) in the synthesis of fragrance and flavor
compounds. This document includes detailed experimental protocols for key synthetic
transformations, a summary of its organoleptic properties, and relevant physicochemical data.

Introduction

2-Methylbenzaldehyde is a versatile aromatic aldehyde valued in the fragrance and flavor
industry for its characteristic sweet, almond-like, and cherry-like aroma profile.[1][2][3] It serves
as a key building block for the synthesis of a variety of derivatives with applications in
perfumes, soaps, cosmetics, and as a flavoring agent in food products.[4][5] Its chemical
structure, featuring a benzene ring substituted with a methyl group and an aldehyde functional
group at the ortho position, allows for a range of chemical modifications to produce compounds
with diverse and interesting sensory properties.[5]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methylbenzaldehyde is presented in
the table below. This information is crucial for its handling, storage, and use in synthetic
procedures.
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Property Value Reference(s)
Molecular Formula CsHsO [3]
Molecular Weight 120.15 g/mol [3]
Appearance Clear to pale yellow liquid [3]

Strong, sweet, almond-like,

Odor cherry [1][21[3]
Boiling Point 199-200 °C [6]
Melting Point -35°C [6]
Density 1.039 g/mL at 25 °C [7]

Slightly soluble in water;
Solubility soluble in organic solvents like  [5]

ethanol and ether.

Flash Point 77.22 °C [8]

Applications in Fragrance and Flavor Synthesis

2-Methylbenzaldehyde is a precursor for various fragrance and flavor compounds, primarily
through reactions involving its aldehyde functional group. Key synthetic routes include
Knoevenagel condensation, Aldol condensation, and Schiff base formation.

Knoevenagel Condensation for Cinnamic Aldehyde
Derivatives

The Knoevenagel condensation of 2-Methylbenzaldehyde with active methylene compounds,
such as diethyl malonate, leads to the formation of 2-methylcinnamic acid derivatives. These
can be further converted to corresponding aldehydes, which are valuable in creating spicy and
floral notes.

Aldol Condensation for a,B-Unsaturated Ketones

The Claisen-Schmidt condensation, a type of Aldol condensation, of 2-Methylbenzaldehyde
with ketones like acetone, yields a,B-unsaturated ketones. These compounds can contribute to
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fruity and floral fragrance profiles.

Schiff Base Formation for Long-Lasting Fragrances

The reaction of 2-Methylbenzaldehyde with primary amines, such as methyl anthranilate,
forms Schiff bases. These compounds are known for their stability and ability to slowly release
the aldehyde and amine, providing a long-lasting fragrance effect. Schiff bases often possess
their own unique and complex odor profiles.

Experimental Protocols

The following are detailed protocols for the synthesis of fragrance and flavor derivatives from 2-
Methylbenzaldehyde.

Protocol 1: Synthesis of Diethyl 2-(2-
methylbenzylidene)malonate via Knoevenagel
Condensation

This protocol describes the synthesis of a cinnamic acid precursor.

Materials:

2-Methylbenzaldehyde

o Diethyl malonate

e Piperidine

» Ethanol

e Hydrochloric acid (1 M)

o Saturated sodium chloride solution (Brine)
e Anhydrous magnesium sulfate

o Ethyl acetate
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
Methylbenzaldehyde (1.0 eq) and diethyl malonate (1.1 eq) in ethanol (10 mL per 10 mmol
of aldehyde).

e Add a catalytic amount of piperidine (0.1 eq) to the solution.

e Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress
using Thin Layer Chromatography (TLC).

e Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.
e Remove the ethanol under reduced pressure using a rotary evaporator.
o Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCI, water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

 Purify the product by vacuum distillation or column chromatography on silica gel.

Expected Yield: While specific yields for this reaction with 2-Methylbenzaldehyde are not
readily available in the searched literature, typical yields for Knoevenagel condensations with
aromatic aldehydes are in the range of 80-95%.[1][9]

eeeeeeeeeeeee 3 Reaction Work-up Purification
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Workflow for Knoevenagel Condensation.
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Protocol 2: Synthesis of 4-(2-methylphenyl)but-3-en-2-
one via Aldol Condensation

This protocol outlines the base-catalyzed condensation of 2-Methylbenzaldehyde with
acetone.

Materials:

2-Methylbenzaldehyde

Acetone

Sodium hydroxide (10% aqueous solution)

Ethanol

Distilled water

Procedure:

e In aflask, prepare a solution of 2-Methylbenzaldehyde (1.0 eq) in ethanol.

¢ In a separate beaker, prepare a solution of sodium hydroxide (1.2 eq) in water and cool it in
an ice bath.

o Add acetone (1.5 eq) to the ethanolic solution of 2-Methylbenzaldehyde.

e Slowly add the cold sodium hydroxide solution to the aldehyde-ketone mixture with vigorous
stirring.

o Continue stirring at room temperature for 2-3 hours. Monitor the reaction by TLC.

» Pour the reaction mixture into cold water to precipitate the product.

e Collect the solid product by vacuum filtration and wash with cold water until the washings are
neutral.
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o Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the
purified product.

Expected Yield: Specific yields for this reaction are not available in the provided search results.
However, similar Claisen-Schmidt condensations with benzaldehyde typically provide moderate
to good yields, often in the range of 60-80%.[10][11]

Reaction Setup
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Workflow for Aldol Condensation.

Protocol 3: Synthesis of a Schiff Base from 2-
Methylbenzaldehyde and Methyl Anthranilate

This protocol details the formation of a Schiff base for use in fragrance applications.

Materials:

2-Methylbenzaldehyde

Methyl anthranilate

Ethanol

Glacial acetic acid (catalyst)

Procedure:
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 In a round-bottom flask, dissolve 2-Methylbenzaldehyde (1.0 eq) in ethanol.

e In a separate flask, dissolve methyl anthranilate (1.0 eq) in ethanol.

o Add the methyl anthranilate solution to the 2-Methylbenzaldehyde solution with stirring.
e Add a few drops of glacial acetic acid as a catalyst.

o Heat the mixture to reflux for 2-4 hours. The formation of the Schiff base is often indicated by
a color change.

e Monitor the reaction by TLC.
» After completion, cool the reaction mixture to room temperature.

« |f the product precipitates, collect it by filtration. Otherwise, remove the solvent under
reduced pressure.

e The crude product can be used as is in fragrance compositions or purified by recrystallization
if a solid.

Expected Yield: Yields for Schiff base formation are typically high, often exceeding 90%,
especially when water is removed during the reaction.[12]

Reaction Setup Reaction Product Isolation

Dissolve 2-Methylbenzaldehyde q . . . . X
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Remove Solvent

Click to download full resolution via product page

Workflow for Schiff Base Formation.

Sensory and Flavor Profile

While detailed sensory panel data for 2-Methylbenzaldehyde is not extensively available in
the public domain, its organoleptic properties are well-recognized qualitatively.
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Compound Odor/Flavor Profile  Application Notes Reference(s)

Used to impart cherry

and nutty notes in

flavors and a sweet,

floral character in [11121131181

fragrances. Itis a

2- Sweet, almond,

Methylbenzaldehyde cherry, nutty

component of FEMA
3068.

) A derivative with a
4-tert-Amyl-2- Sweet phenolic,
) ) ) more complex and
methylbenzaldehyde minty-fruity with a [13]
_ _ nuanced fragrance
dimethyl acetal ginger note )
profile.

Safety and Handling

2-Methylbenzaldehyde is a combustible liquid and should be handled with appropriate safety
precautions. It may cause skin, eye, and respiratory irritation.[3] Store in a cool, dry, well-
ventilated area away from incompatible substances such as strong oxidizing agents, strong
bases, and strong reducing agents.[14] Always consult the Safety Data Sheet (SDS) before
use.

Conclusion

2-Methylbenzaldehyde is a valuable and versatile starting material for the synthesis of a range
of fragrance and flavor compounds. The synthetic routes described in these application notes,
including Knoevenagel condensation, Aldol condensation, and Schiff base formation, provide
access to a diverse palette of aroma chemicals. Further research into the sensory properties of
novel derivatives of 2-Methylbenzaldehyde is a promising area for the development of new
and unique fragrance and flavor ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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